2-Chloro-5-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine

• IUPAC Name: 2-chloro-5-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C15H14ClNO4S2/c16-15-7-10-9-17(4-3-14(10)22-15)23(18,19)11-1-2-12-13(8-11)21-6-5-20-12/h1-2,7-8H,3-6,9H2
• InChI Key: YTWDYMSDCHLNCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC(=C2)Cl)S(=O)(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C15H14ClNO4S2
• Molecular Weight: 371.9 g/mol

Description

“2-Chloro-5-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine” is a complex organic compound. The exact details of its structure and properties are not widely available in the public domain.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Chloro-5-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine” are not explicitly mentioned in the available resources.

Scientific Research Applications

Synthesis and Catalytic Applications

• The use of sulfonic acid functionalized pyridinium chloride as a novel ionic liquid and catalyst demonstrates its utility in synthesizing tetrahydrobenzo[b]pyran derivatives via a one-pot three-component condensation reaction, indicating its potential in facilitating complex organic syntheses and possibly involving related compounds (Zolfigol et al., 2015).

Chemical Properties and Stability

• Research on the singlet oxygenation of sulfanyl-substituted bicyclic dioxetanes sheds light on the stability and reactivity of sulfur-containing compounds, which might be relevant to understanding the chemical behavior of 2-Chloro-5-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine under similar conditions (Watanabe et al., 2010).

Reactivity and Application in Organic Synthesis

• The study of polycyclic 1,4-dihydropyridines, including 1,4-dihydrobenzothieno[3,2-b]pyridine-5,5-dioxides with electron-acceptor substituents, contributes to the knowledge on the alkylation, chemical oxidation, and electrochemical oxidation of such systems, offering insights into the modification and application of similar compounds (Dubure et al., 1986).

Potential Pharmaceutical Applications

• The modified synthesis of 2-chloromethyl-4-methanesulfonyl-3-methyl pyridine, an intermediate in the synthesis of Dexlansoprazole, highlights the importance of such compounds in pharmaceutical manufacturing and their potential as intermediates in drug synthesis (Gilbile et al., 2017).

Safety and Hazards

The safety and hazards associated with “2-Chloro-5-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine” are not explicitly mentioned in the available resources.

Future Directions

The future directions for the study and application of “2-Chloro-5-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine” are not explicitly mentioned in the available resources.

Mechanism of Action

Target of Action

Many compounds with a dihydrobenzo[b][1,4]dioxin moiety are known to interact with various enzymes and proteins that contribute to cell proliferation . The specific targets can vary depending on the structure of the compound and its functional groups.

Biochemical Pathways

Compounds with similar structures have been shown to affect various biochemical pathways. For example, 1,3,4-oxadiazole hybrids have been shown to target enzymes like thymidylate synthase, HDAC, topoisomerase II, telomerase, and thymidine phosphorylase .